[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone

• IUPAC Name: [2-(benzylamino)-5-chlorophenyl]-(4-bromophenyl)methanone
• InChI: InChI=1S/C20H15BrClNO/c21-16-8-6-15(7-9-16)20(24)18-12-17(22)10-11-19(18)23-13-14-4-2-1-3-5-14/h1-12,23H,13H2
• InChI Key: FWCYQJPKADLIBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C=C(C=C2)Cl)C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H15BrClNO
• Molecular Weight: 400.7 g/mol

Description

[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone, also known as BCPM, is a chemical compound that has been studied for its potential application in scientific research. BCPM belongs to the family of aryl ketones and has a molecular weight of 424.77 g/mol.

Mechanism of Action

[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone acts by binding to the DAT protein and blocking the reuptake of dopamine from the synaptic cleft. This leads to an increase in the levels of dopamine in the brain, which can have a range of effects on mood, motivation, and reward. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone also inhibits the uptake of norepinephrine and serotonin, which can further modulate the effects of dopamine.
Biochemical and Physiological Effects:
[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has been shown to have a range of biochemical and physiological effects in animal models. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has been shown to increase locomotor activity and induce hyperactivity in rats, which is consistent with the effects of other dopamine reuptake inhibitors. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has also been shown to increase the levels of dopamine in the prefrontal cortex and striatum, two brain regions that are involved in mood regulation and reward processing.

Advantages and Limitations for Lab Experiments

[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has several advantages for lab experiments. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone is a potent and selective inhibitor of the DAT protein, which makes it a useful tool for studying the role of dopamine in the brain. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has also been shown to have a long half-life, which allows for prolonged effects on dopamine levels. However, [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has some limitations for lab experiments. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone is a complex molecule that requires expertise in organic chemistry to synthesize. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone is also a relatively new compound, and its effects on human subjects are not well understood.

Future Directions

There are several future directions for research on [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone. One area of research is to investigate the effects of [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone on different brain regions and neurotransmitter systems. Another area of research is to investigate the potential therapeutic applications of [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone, particularly in the treatment of mood disorders such as depression and anxiety. Finally, there is a need for further investigation into the safety and toxicity of [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone, particularly in human subjects.

Scientific Research Applications

[2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has been studied for its potential application in scientific research, particularly in the field of neuroscience. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has been shown to act as a potent and selective inhibitor of the dopamine transporter (DAT), a protein that regulates the levels of dopamine in the brain. [2-(benzylamino)-5-chlorophenyl](4-bromophenyl)methanone has also been shown to inhibit the uptake of norepinephrine and serotonin, two other neurotransmitters that play a role in mood regulation.